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Compound of Interest

Compound Name: Tetrabutylammonium Perrhenate

Cat. No.: B107850

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tetrabutylammonium perrhenate
([TBA]JReOa4), a quaternary ammonium salt with significant applications in chemical synthesis
and as a precursor in radiopharmaceutical development. This document details its
physicochemical properties, synthesis, and key applications, supported by experimental

protocols and data.

Physicochemical Properties

Tetrabutylammonium perrhenate is a white crystalline solid. While its melting point is not
consistently reported in the literature, its other key properties are well-documented. It is noted
for its solubility in various organic solvents, a crucial characteristic for its role as a phase-

transfer catalyst.
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Property Value Reference
Molecular Weight 492.67 g/mol [1112][3]
Chemical Formula Ci16H36NO4Re [1]

Linear Formula (CH3CH2CH2CH2)4aN(ReO4) [3]

CAS Number 16385-59-4 [3]
Appearance White powder or crystals [1]
Solubility Soluble in organic solvents [4]

Spectroscopic Data

The structural integrity of Tetrabutylammonium perrhenate can be confirmed through various
spectroscopic techniques. Below are the expected spectral data based on its structure,
compiled from typical values for the tetrabutylammonium cation and the perrhenate anion.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is characterized by signals corresponding to the butyl
groups of the tetrabutylammonium cation. A certificate of analysis for a commercial sample
confirms the spectrum is consistent with the structure.

e 13C NMR: The carbon NMR spectrum will show distinct peaks for the four non-equivalent
carbon atoms of the butyl chains.

Infrared (IR) Spectroscopy

The IR spectrum of Tetrabutylammonium perrhenate will exhibit characteristic absorption
bands for the C-H bonds of the alkyl groups and the Re-O bonds of the perrhenate anion.

Experimental Protocols
Synthesis of Tetrabutylammonium Perrhenate

A common method for the synthesis of Tetrabutylammonium perrhenate involves the
reaction of a tetrabutylammonium salt with a perrhenate salt.
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Materials:

Tetrabutylammonium chloride (TBACI)

Sodium perrhenate (NaReOQa)

Deionized water

Organic solvent (e.g., dichloromethane)

Procedure:

e Prepare an aqueous solution of sodium perrhenate.

o Prepare an aqueous solution of tetrabutylammonium chloride.

e Combine the two aqueous solutions with vigorous stirring.

« Tetrabutylammonium perrhenate, being soluble in organic solvents, can be extracted from
the aqueous phase using a suitable organic solvent like dichloromethane.

e The organic layer is then separated, dried over an anhydrous salt (e.g., MgSOa), and the
solvent is removed under reduced pressure to yield the product.
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Synthesis of Tetrabutylammonium Perrhenate
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Phase-Transfer Catalysis Mechanism
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Workflow for Radiopharmaceutical Precursor Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Perrhenate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107850#molecular-weight-of-tetrabutylammonium-
perrhenate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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